(4-Isopropoxy-3-(trifluoromethyl)phenyl)methanol
Overview
Description
“(4-Isopropoxy-3-(trifluoromethyl)phenyl)methanol” is an organic compound with the molecular formula C11H13F3O2 . It has a molecular weight of 234.22 and is also known by its IUPAC name, which is the same .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: OCC1=CC=C(OC©C)C(C(F)(F)F)=C1 . This indicates that the molecule contains an isopropoxy group and a trifluoromethyl group attached to a phenyl ring, along with a methanol group .Physical and Chemical Properties Analysis
“this compound” is a compound with a molecular weight of 234.22 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the web search results.Scientific Research Applications
1. Applications in Solvatochromism and Probing Solvent Mixtures
- Solvatochromic Phenolates : The study by Nandi et al. (2012) discusses nitro-substituted phenolates, which show solvatochromic properties. These compounds demonstrate a reversal in solvatochromism and are used to investigate binary solvent mixtures, suggesting potential applications in studying solvent effects and interactions in solutions containing (4-Isopropoxy-3-(trifluoromethyl)phenyl)methanol Nandi et al. (2012).
2. Studies on Vinyl Cation Formation and Reactivity
- Vinyl Cation Reactivity : The research conducted by van Alem et al. (2005) delves into the photochemical reactions of vinylic halides, focusing on the formation and reactivity of vinyl cations. These studies shed light on the behavior of compounds with similar structural motifs to this compound, highlighting their potential in understanding reaction pathways and mechanisms van Alem et al. (2005).
3. Enantioselective Synthesis Applications
- Enantioselective Synthesis : Ouyang et al. (2013) discuss the efficient enantioselective synthesis of a compound structurally related to this compound, emphasizing its importance in the synthesis of certain pharmaceuticals. This highlights the potential application of this compound in chiral synthesis and pharmaceutical manufacturing Ouyang et al. (2013).
4. Interaction and Complex Formation Studies
- Interaction with Alcohols : Maity et al. (2011) investigate the interactions of alcohols with fluorophenylacetylenes, providing insights into the hydrogen bonding and interaction dynamics. This research could be applicable for understanding the interaction behavior of compounds structurally similar to this compound with various solvents Maity et al. (2011).
Properties
IUPAC Name |
[4-propan-2-yloxy-3-(trifluoromethyl)phenyl]methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F3O2/c1-7(2)16-10-4-3-8(6-15)5-9(10)11(12,13)14/h3-5,7,15H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYONATXSZSGEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)CO)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.